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Compound of Interest

Compound Name: 1,7-Heptanediamine

Cat. No.: B1222138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,7-Heptanediamine, also known as heptamethylenediamine, is a linear aliphatic diamine with

the chemical formula C₇H₁₈N₂.[1][2] It serves as a versatile building block in organic synthesis

and is of interest to researchers in various fields, including drug development and materials

science. This document provides an in-depth technical overview of the safety, handling, and

toxicological profile of 1,7-Heptanediamine, based on currently available data. It is intended to

equip laboratory personnel with the necessary information to handle this compound safely and

effectively.

Physical and Chemical Properties
1,7-Heptanediamine is a solid at room temperature with a low melting point. It is soluble in

water and other polar organic solvents.[3][4] A summary of its key physical and chemical

properties is presented in Table 1.
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Property Value Source(s)

Molecular Formula C₇H₁₈N₂ [1][2]

Molecular Weight 130.23 g/mol [1][2]

CAS Number 646-19-5 [1][2]

Appearance

Off-white to pale cream or

yellow solid, may also appear

as crystals, lumps, or a clear

liquid melt.

[5]

Melting Point 26 - 30 °C (78.8 - 86 °F) [2][3]

Boiling Point
223 - 225 °C (433.4 - 437 °F)

at 760 mmHg
[2][3]

Flash Point 87 °C (188.6 °F)

Solubility Soluble in water. [3][4]

Odor No information available.

Hazard Identification and Classification
1,7-Heptanediamine is classified as a hazardous chemical. The primary hazard associated

with this compound is its corrosivity.

GHS Classification:

Skin Corrosion/Irritation: Category 1B.[1][2]

Serious Eye Damage/Eye Irritation: Category 1.[2]

Signal Word: Danger[2]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2][3][6]
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Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheets provided by suppliers.[1][2][3][6] Key precautions include avoiding

contact with skin and eyes, using in a well-ventilated area, and wearing appropriate personal

protective equipment.[6]

Toxicological Information
The toxicological properties of 1,7-Heptanediamine have not been fully investigated.[6]

Available safety data sheets indicate that there is no quantitative data available for acute

toxicity (oral, dermal, inhalation), carcinogenicity, mutagenicity, or reproductive toxicity.[6]

Acute Toxicity: No product information is available.

Irritation: The substance causes burns by all exposure routes.

Sensitization: No information is available regarding its potential to cause skin sensitization.

Chronic Exposure: Long-term exposure to respiratory irritants may result in airways disease.

[1]

Given the lack of comprehensive toxicological data, this compound should be handled with a

high degree of caution, assuming it to be toxic.

Handling, Storage, and Emergency Procedures
Safe Handling

Engineering Controls: Use only under a chemical fume hood. Ensure that eyewash stations

and safety showers are in close proximity to the workstation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2]

Skin Protection: Wear chemically resistant gloves, such as nitrile rubber, and a lab coat.[2]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved

respirator with an appropriate cartridge.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR10104_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_7-Heptanediamine
https://www.tcichemicals.com/IN/en/p/D0094
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/D17408?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/D17408?userType=undefined
https://www.benchchem.com/product/b1222138?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/D17408?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/D17408?userType=undefined
https://store.apolloscientific.co.uk/storage/msds/OR10104_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_7-Heptanediamine
https://pubchem.ncbi.nlm.nih.gov/compound/1_7-Heptanediamine
https://pubchem.ncbi.nlm.nih.gov/compound/1_7-Heptanediamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where the chemical is handled. Wash hands thoroughly after handling.

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store in a corrosives area.

Store under an inert atmosphere to protect from moisture and air.

Keep away from heat, sparks, open flames, and other ignition sources.

Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, and acid chlorides.

[7]

Accidental Release Measures
Evacuate personnel from the affected area.

Wear appropriate PPE.

Avoid generating dust.[6]

Sweep up the spilled solid material and place it into a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

First-Aid Measures
Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15

minutes. Get immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing and shoes. Wash off with soap

and plenty of water. Get immediate medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get immediate

medical attention.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get immediate medical attention.

Experimental Protocols
Detailed experimental protocols for toxicological studies of 1,7-Heptanediamine are not

publicly available. The following is a generalized workflow for handling a corrosive solid

chemical like 1,7-Heptanediamine in a research setting.
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Experimental Workflow: Handling Corrosive Solids

Preparation

Handling and Use
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Review SDS
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(Goggles, Face Shield, Gloves, Lab Coat)

Prepare Workspace in Fume Hood

Assemble Necessary Equipment and Reagents

Weigh Solid in Fume Hood

Dissolve/Dispense as Required

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated Hazardous Waste Container

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly
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Caption: A generalized workflow for the safe handling of corrosive solids like 1,7-
Heptanediamine.

Potential Biological Interactions
Specific signaling pathways involving 1,7-Heptanediamine have not been elucidated in the

available literature. However, as a diamine, it can be hypothesized to interact with cellular

components in a manner similar to other polyamines, which are known to play roles in various

cellular processes. The following diagram illustrates a conceptual model of the potential cellular

interactions of an exogenous diamine.

Conceptual Diagram: Potential Cellular Interactions of a Diamine
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Caption: A conceptual model illustrating potential cellular interactions of 1,7-Heptanediamine.

Conclusion
1,7-Heptanediamine is a corrosive compound that requires careful handling in a laboratory

setting. While comprehensive toxicological data is currently lacking, its corrosive nature

necessitates the use of stringent safety precautions, including the use of a chemical fume hood

and appropriate personal protective equipment. Researchers and drug development

professionals should adhere to the handling and storage guidelines outlined in this document

and the manufacturer's safety data sheet to minimize the risk of exposure and ensure a safe

working environment. Further toxicological studies are warranted to fully characterize the safety

profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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